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Compound of Interest

Compound Name: 1,6-Dinitropyrene

Cat. No.: B1200346

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Dinitropyrene (1,6-DNP) is a potent mutagenic and carcinogenic compound belonging to
the class of nitrated polycyclic aromatic hydrocarbons (nitro-PAHSs).[1][2][3] It is often found in
diesel exhaust and other combustion emissions.[4][5] Due to its significant health hazards,
strict safety protocols must be followed when handling this compound in a laboratory setting.
These application notes provide detailed protocols for the safe handling, storage, and disposal
of 1,6-Dinitropyrene to minimize exposure and ensure a safe working environment. The
International Agency for Research on Cancer (IARC) has classified 1,6-Dinitropyrene as
possibly carcinogenic to humans (Group 2B), and it is reasonably anticipated to be a human
carcinogen.[1][2][4]

Hazard Identification and Toxicity
1,6-Dinitropyrene is a yellow, solid substance.[6] It is a potent tumorigenic agent, and its toxic
effects are mediated through metabolic activation to DNA-reactive N-hydroxylamines.[1]

Health Hazards:

o Carcinogenicity: May cause cancer.[1][7] Studies in experimental animals have shown
sufficient evidence of carcinogenicity.[4] It has been shown to induce lung cancer, sarcomas,
and liver-cell tumors in animal models.[4][8]
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Mutagenicity: It is a potent mutagen.[1][2]

Acute Toxicity: Harmful if swallowed.[7]

Irritation: May cause irritation to the skin, eyes, and respiratory tract.[1]

Chronic Effects: When heated to decomposition, it emits toxic fumes of nitrogen oxides
(NOX).[2]

Quantitative Toxicity Data

Parameter Value Reference
Oral Slope Factor (CSFo) 120 (mg/kg-day)”-1 [1]
Inhalation Unit Risk (IUR) 0.011 (ug/m"3)”-1 [1]

) o Group 2B (Possibly
Carcinogenicity (IARC) ) ) [1]
carcinogenic to humans)

GHS Hazard Statement H350: May cause cancer [1]

Experimental Protocols for Safe Handling
Engineering Controls

» Ventilation: All work with 1,6-Dinitropyrene, especially when handling the solid powder, must
be conducted in a certified chemical fume hood with appropriate exhaust ventilation to
minimize inhalation exposure.[1][9]

o Designated Area: Designate a specific area within the laboratory for handling 1,6-
Dinitropyrene. This area should be clearly marked with warning signs.

Personal Protective Equipment (PPE)

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).[9]

o Lab Coat: A lab coat or disposable Tyvek-type sleeves should be worn to protect street
clothing.[6][9]
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o Eye Protection: Safety glasses with side shields or goggles are mandatory.[9] Contact lenses
should be avoided.[1]

» Respiratory Protection: If there is a risk of dust formation or aerosol generation, a
NIOSH/MSHA-approved respirator should be worn.[9]

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly and the
chemical fume hood is functioning properly.

e Weighing: To avoid creating dust, weigh the solid compound carefully within the fume hood.

e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to
prevent splashing.

» Post-Handling: After handling, wash hands thoroughly with soap and water.[1][9]
Decontaminate all surfaces and equipment.

Storage and Disposal
Storage

» Store 1,6-Dinitropyrene in a tightly closed container in a dry, cool, and well-ventilated place.

[71[]
 Recommended storage temperature is -20°C.[1]
e Protect from light.[6]

Disposal

» Dispose of waste in accordance with all federal, state, and local environmental regulations.

[1]
o Contact a licensed professional waste disposal service.[1]

o Contaminated clothing and absorbent materials should be sealed in a vapor-tight plastic bag
for disposal.[6]
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Emergency Procedures
Accidental Release

e Evacuate: Evacuate non-essential personnel from the area.[1]
e Ventilate: Ensure the area is well-ventilated.

o Containment: For solid spills, dampen the material with a suitable solvent like acetone to
prevent dust formation.[6]

o Cleanup: Use absorbent paper dampened with acetone to pick up the material and place it in
a suitable, closed container for disposal.[1][6]

o Decontamination: Wash all contaminated surfaces with acetone followed by a soap and
water solution.[6]

First Aid Measures

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[9]

o Skin Contact: Immediately wash the affected area with soap and water.[6][9] Remove
contaminated clothing.[7]

o Eye Contact: Rinse eyes with plenty of water for several minutes.[7][9]

 Ingestion: Do NOT induce vomiting. Give 1-2 glasses of water to dilute the chemical and
seek immediate medical attention.[6]

Signaling Pathways and Experimental Workflows
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Workflow for Safe Handling of 1,6-Dinitropyrene
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Caption: Workflow for the safe handling of 1,6-Dinitropyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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